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For researchers, scientists, and professionals in drug development, the selection of an

appropriate magnetic material is often critical for the success of applications ranging from

magnetic separation and sensing to particle manipulation. This guide provides an objective

comparison of the performance of common permanent magnet grades, supported by

experimental data and detailed methodologies.

Overview of Common Permanent Magnet Grades
Permanent magnets are broadly categorized based on their material composition, which

dictates their magnetic strength, thermal stability, and resistance to demagnetization. The most

prevalent types include:

Neodymium Magnets (NdFeB): These are rare-earth magnets and are the strongest

commercially available permanent magnets.[1][2][3][4] They offer the highest magnetic field

strength but are more sensitive to high temperatures and prone to corrosion, often requiring

a protective coating.[2][5][6]

Samarium Cobalt Magnets (SmCo): Another type of rare-earth magnet, SmCo magnets offer

high magnetic strength, second only to neodymium magnets, but with superior temperature

stability and corrosion resistance.[1][5][6][7]
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Alnico Magnets: Composed of aluminum, nickel, and cobalt, Alnico magnets have excellent

temperature stability and can be used at very high temperatures.[1][3] Their magnetic

strength is lower than that of rare-earth magnets.[3]

Ferrite (Ceramic) Magnets: Made from a composite of iron oxide and ceramic materials,

these magnets are the most cost-effective.[3][5] They exhibit good resistance to corrosion

and high temperatures but have the lowest magnetic strength among the common types.[1]

[3][5]

Comparative Performance Data
The following tables summarize the key performance metrics for various magnet grades. These

values represent typical ranges and can vary based on the specific manufacturing process and

grade.

Table 1: Key Magnetic and Thermal Properties by Magnet Type

Magnet
Type

Grade
Examples

Max.
Energy
Product
(BHmax)
(MGOe)

Remanence
(Br) (kGs)

Coercivity
(Hc) (kOe)

Max.
Operating
Temp. (°C)

Neodymium
N35, N42,

N52
35 - 55 11.7 - 14.8 10 - 14 80 - 230[8]

Samarium

Cobalt

SmCo5,

Sm2Co17
16 - 32 8 - 11.5 6 - 10 250 - 350[1]

Alnico
Alnico 5,

Alnico 8
5 - 10 7 - 13.5 0.6 - 2 450 - 550[1]

Ferrite

(Ceramic)
C5, C8 3.5 - 4.5 3.8 - 4.5 3 - 4 250[1]

Table 2: Comparative Pull Force and Surface Field Strength
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Magnet Type Relative Pull Force
Typical Surface Field
(Gauss)

Neodymium (N52) Very High 4500 - 6000

Samarium Cobalt High 3500 - 4500[9]

Alnico Medium 1000 - 1500

Ferrite (Ceramic) Low 1000 - 1300[9]

Note: Pull force and surface field are highly dependent on the magnet's size, shape, and the

measurement setup.

Experimental Protocols
The data presented above is determined through standardized experimental procedures.

B-H Curve (Hysteresis Loop) Analysis
The fundamental magnetic properties of a material are characterized by its B-H curve, or

hysteresis loop.[10][11] This analysis provides values for Remanence (Br), Coercivity (Hc), and

the Maximum Energy Product (BHmax).[10][12]

Methodology:

Sample Preparation: A sample of the magnetic material is precisely machined, typically into a

cube or cylinder.

Magnetization: The sample is placed within a permeameter or a hysteresisgraph, which

consists of an electromagnet that generates a controlled external magnetic field (H).[13][14]

Saturation: A powerful current is passed through the electromagnet to create a strong

magnetic field, magnetizing the sample to its saturation point.[11][14]

Demagnetization Curve: The external magnetic field is then reversed and swept while the

magnetic flux density (B) within the sample is measured by sensing coils connected to a

fluxmeter.[13]
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Data Plotting: The relationship between the applied magnetic field strength (H) and the

resulting magnetic flux density (B) is plotted to form the hysteresis loop. The second

quadrant of this loop is the demagnetization curve, which is most critical for permanent

magnet performance.[10][15]

Pull Force Test
This test measures the force required to separate a magnet from a standardized ferromagnetic

surface, providing a practical measure of its holding strength.[16][17]

Methodology:

Setup: The magnet to be tested is attached to a force gauge.[18] A flat, thick steel plate is

used as the testing surface to ensure it can absorb the magnet's entire magnetic flux.

Contact: The magnet is brought into full, flush contact with the steel plate.[16]

Force Application: The force gauge is used to pull the magnet directly away from the steel

plate in a direction perpendicular to the surface.[17][19] The pull should be slow, smooth, and

steady.[17]

Measurement: The peak force reading on the gauge just before the magnet detaches from

the plate is recorded as the pull force.[18]

Replication: The test is repeated multiple times to ensure consistency, and the average value

is reported.[18]

Magnetic Field Strength Measurement
A Gaussmeter or magnetometer is used to measure the magnetic field strength (in Gauss or

Tesla) at a specific point in space.[16][20][21]

Methodology:

Instrumentation: A Gaussmeter equipped with a Hall effect probe is utilized. The Hall effect

sensor generates a voltage proportional to the magnetic field strength.[16][22]
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Zeroing: The probe is placed in a zero-gauss chamber or away from any magnetic fields to

zero the meter.

Measurement: The tip of the Hall probe is placed on the surface of the magnet where the

field strength is to be measured. For consistency, measurements are typically taken at the

geometric center of the magnet's pole.

Recording: The value displayed on the Gaussmeter is recorded as the surface field strength.

Visualized Workflows and Comparisons
The following diagrams illustrate the experimental workflow for magnet characterization and a

logical comparison of the different magnet grades.
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Caption: Experimental workflow for magnet characterization.

Caption: Logical comparison of magnet grade properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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